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Compound of Interest

Compound Name: AMG 837 calcium hydrate

Cat. No.: B15606554

Essential Safety and Handling Guide for AMG
837 Calcium Hydrate

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling AMG 837 calcium hydrate. The following
procedures are designed to ensure safe handling, from initial preparation to final disposal, in a
laboratory setting.

Chemical Identifier:

Compound Name CAS Number Molecular Formula

AMG 837 calcium hydrate 1259389-38-2 C26H21F303.1/2Ca.H20

Immediate Safety Precautions

According to available safety data, AMG 837 calcium hydrate is not classified as a hazardous
substance or mixture.[1] However, it is prudent to handle all chemical compounds with a
degree of care to minimize exposure. Key safety measures include avoiding the formation of
dust and aerosols, and preventing contact with skin and eyes.[1] Work should be conducted in
a well-ventilated area, preferably within a chemical fume hood.[1]

Personal Protective Equipment (PPE)
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T

he following table summarizes the recommended personal protective equipment for handling

AMG 837 calcium hydrate.

Protection Type Equipment Specifications and Use

) Safety Glasses with Side Essential to prevent eye
Eye Protection i o
Shields or Goggles contact with airborne powder.

] o Wear standard laboratory
Hand Protection Nitrile Gloves )
gloves to prevent skin contact.

] A standard lab coat should be
Body Protection Laboratory Coat ]
worn to protect clothing.

As the compound is not
classified as hazardous,
respiratory protection is not
typically necessary under

Respiratory Protection Not generally required normal handling conditions
with adequate ventilation. If
significant dust is generated, a
dust mask (e.g., N95) may be
considered.

Operational Plan: Step-by-Step Handling Protocol

1.

Preparation and Weighing:

Ensure the work area, typically a chemical fume hood or a designated bench with local
exhaust ventilation, is clean and uncluttered.

Wear all required PPE as outlined in the table above.
Carefully open the container to minimize the dispersion of the powder.

Use a spatula to weigh the desired amount of AMG 837 calcium hydrate on a calibrated
balance. Avoid creating dust clouds.

. Solubilization:
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» Add the weighed powder to the appropriate solvent in a suitable container.
o Gently swirl or stir the mixture to dissolve the compound. If necessary, use a sonicator.
3. Experimental Use:

e Handle solutions containing AMG 837 calcium hydrate with the same care as the solid
powder, using appropriate PPE.

e Avoid splashes and aerosol generation.
4. Spill Response:

¢ In case of a small spill of the solid, gently sweep it up with a brush and dustpan, avoiding
dust generation. Place the collected material in a sealed container for disposal.

» For a liquid spill, absorb it with an inert material (e.g., vermiculite, sand) and place it in a
sealed container for disposal.

o Clean the spill area with an appropriate solvent.

Disposal Plan

As AMG 837 calcium hydrate is not classified as a hazardous substance, disposal procedures
for non-hazardous chemical waste should be followed. However, always adhere to local and
institutional regulations.

1. Unused Solid Material and Contaminated Disposables:

e Collect unused solid AMG 837 calcium hydrate and any disposables contaminated with the
powder (e.g., weighing paper, gloves, paper towels) in a clearly labeled, sealed waste
container.

» Dispose of the container in accordance with your institution's guidelines for non-hazardous
solid chemical waste. This may include disposal in the regular laboratory trash if permitted.

2. Waste Solutions:
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o Collect aqueous waste solutions in a designated, labeled container.

» Depending on institutional policies, small quantities of non-hazardous aqueous solutions
may be permissible for drain disposal with copious amounts of water. Always confirm this
with your institution's Environmental Health and Safety (EHS) office.

e Solutions containing organic solvents should be collected in a designated solvent waste
container for proper disposal by your institution's EHS office.

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of AMG 837 calcium hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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